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Compound of Interest

Compound Name: (R)-(-)-Metalaxyl-D6

Cat. No.: B15139974 Get Quote

Introduction
This document provides a detailed standard operating procedure (SOP) for the preparation of a

stock solution of (R)-(-)-Metalaxyl-D6. This deuterated analog of the fungicide Metalaxyl is

primarily utilized as an internal standard for the quantification of (R)-(-)-Metalaxyl in various

matrices using analytical techniques such as gas chromatography-mass spectrometry (GC-MS)

or liquid chromatography-mass spectrometry (LC-MS)[1][2][3]. Adherence to this protocol is

crucial for ensuring the accuracy, precision, and reliability of subsequent analytical

measurements. This procedure is intended for use by researchers, scientists, and drug

development professionals trained in handling chemical reagents and analytical standards.

Materials and Equipment
Reagents

(R)-(-)-Metalaxyl-D6 (Purity: ≥95%)

Acetonitrile (HPLC or LC-MS grade)[1][2]

Equipment
Analytical balance (4 or 5 decimal places)

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)
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Calibrated pipettes and sterile, disposable tips

Amber glass vials with polytetrafluoroethylene (PTFE)-lined caps

Vortex mixer

Ultrasonic bath

Spatula

Weighing paper or boat

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

Safety Precautions
(R)-(-)-Metalaxyl-D6 is harmful if swallowed and causes serious eye damage[4]. It is

imperative to handle this compound in a well-ventilated area, preferably within a fume hood.

Appropriate PPE, including a lab coat, safety glasses, and gloves, must be worn at all times.

Avoid inhalation of dust and direct contact with skin and eyes[5]. In case of accidental contact,

rinse the affected area thoroughly with water. If swallowed, seek immediate medical

attention[4]. Refer to the Safety Data Sheet (SDS) for complete safety information before

handling[4].

Quantitative Data Summary
The following table summarizes the key quantitative data for (R)-(-)-Metalaxyl-D6.
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Parameter Value Reference

Chemical Name

methyl N-(2,6-bis(methyl-

d3)phenyl)-N-(2-

methoxyacetyl)-D-alaninate

[1][2]

CAS Number 1398112-32-7 [1][2][4]

Molecular Formula C₁₅H₁₅D₆NO₄ [1][2]

Formula Weight 285.4 g/mol [1][2]

Purity
≥95% (HPLC)[6], ≥99%

deuterated forms (d₁-d₆)[1][2]

Appearance
Fine white powder[7] or pale

yellow, clear viscous liquid[8]

Solubility Soluble in Acetonitrile[1][2][3]

Storage Store at -20°C[2][3]

Experimental Protocol: Stock Solution Preparation
(1 mg/mL)
This protocol details the preparation of a 1 mg/mL stock solution of (R)-(-)-Metalaxyl-D6.

Preparation of Materials: Ensure all glassware is clean, dry, and free of contaminants. Allow

the (R)-(-)-Metalaxyl-D6 vial to equilibrate to room temperature before opening to prevent

condensation.

Weighing the Standard:

Place a clean, dry weighing boat or paper on the analytical balance and tare.

Carefully weigh approximately 1 mg of (R)-(-)-Metalaxyl-D6. Record the exact weight to

four or five decimal places.

Dissolution:
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Quantitatively transfer the weighed (R)-(-)-Metalaxyl-D6 to a 1 mL Class A volumetric

flask. This can be achieved by carefully tapping the weighing boat or by using a small,

clean spatula.

Rinse the weighing boat with a small amount of acetonitrile and transfer the rinsing to the

volumetric flask to ensure all the standard is transferred.

Add approximately 0.75 mL of acetonitrile to the volumetric flask.

Cap the flask and vortex for 30 seconds to facilitate dissolution. If necessary, place the

flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.

Bringing to Volume:

Once the solid is completely dissolved, carefully add acetonitrile to the volumetric flask

until the bottom of the meniscus is aligned with the calibration mark.

Cap the flask and invert it 10-15 times to ensure the solution is homogeneous.

Storage and Labeling:

Transfer the prepared stock solution to a clean, amber glass vial with a PTFE-lined cap.

Label the vial clearly with the compound name, concentration, solvent, preparation date,

and initials of the preparer.

Store the stock solution at -20°C in a freezer designated for chemical standards[3]. It is

recommended to use the solution within one month when stored at -20°C, or within six

months if stored at -80°C[3].

Diagrams
Experimental Workflow
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Workflow for (R)-(-)-Metalaxyl-D6 Stock Solution Preparation

Preparation

Weighing

Dissolution

Final Steps

Equilibrate (R)-(-)-Metalaxyl-D6 to Room Temperature

Tare Analytical Balance with Weighing Boat

Prepare Clean and Dry Glassware

Accurately Weigh ~1 mg of (R)-(-)-Metalaxyl-D6

Record Exact Weight Quantitatively Transfer to 1 mL Volumetric Flask

Add ~0.75 mL Acetonitrile

Vortex and/or Sonicate Until Dissolved

Bring to Volume with Acetonitrile

Homogenize by Inverting Flask

Transfer to Labeled Amber Vial

Store at -20°C
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Caption: Workflow for (R)-(-)-Metalaxyl-D6 Stock Solution Preparation.
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Logical Relationships in Analytical Workflow

Role of Stock Solution in Analytical Workflow

1 mg/mL (R)-(-)-Metalaxyl-D6
Stock Solution

Working Standard Solutions
(Serial Dilutions)

Dilution

Sample Spiking
(Internal Standard Addition)

Addition

LC-MS or GC-MS Analysis

Quantification of (R)-(-)-Metalaxyl

Click to download full resolution via product page

Caption: Role of the stock solution in the overall analytical workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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